Cas no 823233-40-5 (L-Methionine, L-seryl-L-phenylalanyl-L-leucylglycyl-)

• Product name: L-Methionine, L-seryl-L-phenylalanyl-L-leucylglycyl-
• CAS No: 823233-40-5
• MF: C₂₅H₃₉N₅O₇S
• MW: 553.671465158463
• CID: 693988
• PubChem ID: 71419111

L-Methionine, L-seryl-L-phenylalanyl-L-leucylglycyl- Chemical and Physical Properties

Names and Identifiers

• L-Methionine, L-seryl-L-phenylalanyl-L-leucylglycyl-
• (2S)-2-[[2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-3-hydroxypropanoyl]amino]-3-phenylpropanoyl]amino]-4-methylpentanoyl]amino]acetyl]amino]-4-methylsulfanylbutanoic acid
• DTXSID30838378
• L-Seryl-L-phenylalanyl-L-leucylglycyl-L-methionine
• 823233-40-5

• Inchi： InChI=1S/C25H39N5O7S/c1-15(2)11-19(23(34)27-13-21(32)28-18(25(36)37)9-10-38-3)30-24(35)20(29-22(33)17(26)14-31)12-16-7-5-4-6-8-16/h4-8,15,17-20,31H,9-14,26H2,1-3H3,(H,27,34)(H,28,32)(H,29,33)(H,30,35)(H,36,37)/t17-,18-,19-,20-/m0/s1
• InChI Key： HSCIYMIULOENJC-MUGJNUQGSA-N
• SMILES： CC(C)CC(C(=O)NCC(=O)NC(CCSC)C(=O)O)NC(=O)C(CC1=CC=CC=C1)NC(=O)C(CO)N

Computed Properties

• Exact Mass: 553.25701977g/mol
• Monoisotopic Mass: 553.25701977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• Rotatable Bond Count: 17
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 225Ų
• XLogP3: -2.4